molecular formula C18H17Cl2N5O2S B286117 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

Cat. No. B286117
M. Wt: 438.3 g/mol
InChI Key: SWXSPKVBLOARDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide is a synthetic molecule that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide is not fully understood. However, it has been suggested that the compound may exert its antifungal activity by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. In cancer cells, the compound has been shown to induce apoptosis, or programmed cell death, by activating the caspase cascade. The neuroprotective effects of the compound in Alzheimer's disease models may be due to its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
The compound 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. In addition to its antifungal, anticancer, and neuroprotective activities, the compound has been found to have anti-inflammatory and antioxidant properties. Furthermore, the compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide in lab experiments is its broad-spectrum antifungal activity. This makes it a useful tool for studying the mechanisms of fungal growth and development. Additionally, the compound's ability to induce apoptosis in cancer cells makes it a potential candidate for cancer research. However, one limitation of using the compound in lab experiments is its potential toxicity, which may limit its usefulness in some applications.

Future Directions

There are several future directions for research on 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide. One area of interest is the development of new derivatives of the compound with improved activity and selectivity. Additionally, the compound's potential as a treatment for Alzheimer's disease warrants further investigation. Finally, the compound's mechanism of action in cancer cells is not fully understood, and further research in this area may lead to the development of new cancer therapies.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide involves the reaction of 2-methoxy-5-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol in the presence of a base such as triethylamine to yield the desired product.

Scientific Research Applications

The compound 2-{[4-amino-5-(3,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide has been studied for its potential applications in the treatment of various diseases such as cancer, fungal infections, and Alzheimer's disease. The compound has been shown to have potent antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus. Additionally, the compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Furthermore, the compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease, suggesting that it may have potential as a treatment for this debilitating condition.

properties

Molecular Formula

C18H17Cl2N5O2S

Molecular Weight

438.3 g/mol

IUPAC Name

2-[[4-amino-5-(3,4-dichlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide

InChI

InChI=1S/C18H17Cl2N5O2S/c1-10-3-6-15(27-2)14(7-10)22-16(26)9-28-18-24-23-17(25(18)21)11-4-5-12(19)13(20)8-11/h3-8H,9,21H2,1-2H3,(H,22,26)

InChI Key

SWXSPKVBLOARDJ-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2N)C3=CC(=C(C=C3)Cl)Cl

Canonical SMILES

CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2N)C3=CC(=C(C=C3)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.